Cas no 328275-57-6 (ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 328275-57-6
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 3083512
• PubChem ID: 2789068
• Update Time: 2025-06-08

ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 6-methyl-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophen e-3-carboxylate
• ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• AKOS002262717
• BIM-0015931.P001
• 328275-57-6
• AKOS016312471
• ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• F0866-0535
• ethyl 6-methyl-2-{[(4-nitrophenyl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• ethyl 6-methyl-2-[(4-nitrobenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CBMicro_015758
• Oprea1_246689
• Oprea1_393961
• STK370340

• Inchi： 1S/C19H20N2O5S/c1-3-26-19(23)16-14-9-4-11(2)10-15(14)27-18(16)20-17(22)12-5-7-13(8-6-12)21(24)25/h5-8,11H,3-4,9-10H2,1-2H3,(H,20,22)
• InChI Key： BFNQFACEGLTWQF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 388.10929292Da
• Monoisotopic Mass: 388.10929292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

Professional Introduction to Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (CAS No. 328275-57-6)

Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, identified by its CAS number 328275-57-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiophene class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of functional groups such as the nitro group and the amide moiety in its molecular framework suggests a complex interplay of electronic and steric effects, which are critical in determining its chemical reactivity and biological efficacy.

The< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate molecule exhibits a unique combination of structural features that make it a promising candidate for further investigation in drug discovery. The benzothiophene core is a well-documented scaffold in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological properties including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of the nitro group at the 4-position of the benzamide moiety enhances the compound's electronic properties, potentially influencing its binding affinity to biological targets. Additionally, the tetrahydro structure contributes to its solubility and bioavailability, which are crucial factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional aspects of this compound. Studies have indicated that the< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can interact with various biological receptors and enzymes through multiple binding sites. This polyvalent interaction potential is particularly intriguing for the development of multitarget drugs, which are designed to simultaneously modulate multiple pathways to achieve enhanced therapeutic effects. The nitro group's ability to participate in hydrogen bonding and π-stacking interactions further complicates its binding profile, making it an attractive candidate for structure-based drug design.

In vitro studies have begun to uncover the pharmacological profile of< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. Initial experiments have shown promising results in inhibiting certain kinases and enzymes associated with inflammatory responses. The amide bond in the benzamide moiety is particularly noteworthy for its potential role in modulating enzyme activity through covalent or non-covalent interactions. Moreover, the presence of the ethyl ester group at the carboxyl position suggests possibilities for further derivatization to improve pharmacokinetic properties such as metabolic stability and oral bioavailability.

The synthesis of< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted benzothiophene precursors and nitrobenzamide derivatives. Advances in synthetic methodologies have enabled more efficient routes to this compound, leveraging techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions. These improvements not only streamline the synthesis but also enhance scalability for potential industrial applications.

The< strong>CAS No. 328275-57-6 identification ensures traceability and consistency across different batches of this compound. Regulatory agencies require such precise identification for compounds intended for research or commercial use. Quality control measures must be implemented at every stage of production to guarantee compliance with industry standards. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the identity and purity of< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.

The potential applications of< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate extend beyond basic research into therapeutic agents. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel inhibitors. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical trials and eventual drug candidates. The growing interest in heterocyclic compounds like benzothiophenes underscores their importance as building blocks for next-generation therapeutics.

Future research directions may explore modifications to enhance the pharmacological properties of< strong>Ethyl 6-methyl-2-(4-nitrobenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. For instance，introducing additional substituents or altering the stereochemistry could lead to improved selectivity or reduced toxicity profiles。 Additionally， investigating its behavior in living systems through preclinical studies will provide insights into its potential as a lead compound for drug development programs。

In conclusion，Ethyl 6-methyl-2-(4-nitrobenzamido)-4，5，6，7-tetrahydro-1-benzothiophene-3-carboxylic acid ethylester (CAS No.328275-57-6)

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